Cas no 1704068-71-2 ((3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid)

• Product Name: (3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid
• CAS No: 1704068-71-2
• MF: C₁₁H₁₄BF₂NO₃
• MW: 257.041570186615
• MDL: MFCD28384260
• CID: 4674294
• Update Time: 2025-09-27

(3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,4-difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid
• AM88315
• (3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid

• MDL： MFCD28384260
• Inchi： 1S/C11H14BF2NO3/c13-9-5-7(12(17)18)6-10(11(9)14)15-3-1-8(16)2-4-15/h5-6,8,16-18H,1-4H2
• InChI Key： RLDPHWWYDLAXAD-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(B(O)O)C=C1N1CCC(CC1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 63.9

Additional information on (3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid

Recent Advances in the Study of (3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid (CAS: 1704068-71-2)

The compound (3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid (CAS: 1704068-71-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This boronic acid derivative is characterized by the presence of a hydroxypiperidine moiety and difluorophenyl group, which confer distinct chemical reactivity and biological activity. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and other enzyme-targeted therapeutics.

One of the most notable applications of this compound lies in its role as a building block for the synthesis of boron-containing drugs. Boronic acids are known for their ability to form reversible covalent bonds with biological nucleophiles, such as the hydroxyl groups of serine proteases. This property has been leveraged in the design of inhibitors for enzymes like proteasomes and β-lactamases, which are critical targets in cancer and antibiotic resistance research. The specific structural features of (3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid, including its fluorine substitutions and hydroxypiperidine ring, enhance its binding affinity and selectivity for these enzymes.

Recent preclinical studies have demonstrated the efficacy of derivatives of this compound in inhibiting proteasome activity, a mechanism that has shown promise in the treatment of multiple myeloma and other malignancies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of boronic acid-based proteasome inhibitors incorporating this scaffold, which exhibited nanomolar inhibitory activity against the 20S proteasome. The researchers attributed the enhanced potency to the optimal positioning of the boronic acid group and the hydroxypiperidine moiety, which facilitated interactions with key residues in the proteasome's active site.

In addition to its applications in oncology, (3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid has also been investigated for its potential in antimicrobial drug development. A 2022 study highlighted its utility as a precursor for the synthesis of β-lactamase inhibitors, which are urgently needed to combat multidrug-resistant bacterial infections. The study found that the compound's boronic acid group effectively mimicked the transition state of β-lactam hydrolysis, leading to potent inhibition of extended-spectrum β-lactamases (ESBLs).

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Nevertheless, the growing body of research on (3,4-Difluoro-5-(4-hydroxypiperidin-1-yl)phenyl)boronic acid underscores its potential as a versatile scaffold in drug discovery, with applications spanning oncology, infectious diseases, and beyond.